N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide
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Description
N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide is a useful research compound. Its molecular formula is C17H14Cl2N2O4S3 and its molecular weight is 477.39. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Activity
Compounds containing a sulfonamide thiazole moiety, similar in structure to the specified compound, have been synthesized and evaluated for anticonvulsant activity. Some of these compounds demonstrated protection against convulsions induced by picrotoxin, highlighting their potential as anticonvulsant agents. This suggests a promising area of research for the development of new treatments for seizure-related disorders (Farag et al., 2012).
Photodynamic Therapy for Cancer Treatment
The potential of certain benzenesulfonamide derivatives in photodynamic therapy (PDT) has been explored. These compounds, featuring high singlet oxygen quantum yields, are valuable for Type II PDT mechanisms, offering significant potential for cancer treatment. Their effectiveness as photosensitizers in PDT underscores the therapeutic applications of sulfonamide derivatives in oncology (Pişkin et al., 2020).
Antioxidant and Anticancer Activities
Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide have been synthesized, exhibiting remarkable antioxidant activity, surpassing well-known antioxidants like ascorbic acid. Additionally, these compounds have shown cytotoxic activity against human glioblastoma and breast cancer cell lines, indicating their potential as anticancer agents (Tumosienė et al., 2020).
Herbicide Development
Research into sulfonylurea, imidazolinone, and triazolopyrimidinesulfonamide derivatives has led to the development of new herbicidal agents. These studies have not only validated biophore models for predicting herbicidal activity but also identified compounds with promising efficacy against various species, suggesting applications in agricultural science (Ren et al., 2000).
Antimicrobial and Cytotoxic Activities
New thiazole derivatives have been synthesized and evaluated for their antimicrobial and cytotoxic activities. These compounds have shown significant antibacterial and anticandidal effects, as well as cytotoxicity against human leukemia and fibroblast cells, highlighting their potential in the development of new antimicrobial and anticancer therapies (Dawbaa et al., 2021).
Properties
IUPAC Name |
N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)sulfonylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14Cl2N2O4S3/c1-25-10-2-4-11(5-3-10)28(23,24)7-6-15(22)21-17-20-13(9-26-17)12-8-14(18)27-16(12)19/h2-5,8-9H,6-7H2,1H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMYHQVHWFDDEPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=NC(=CS2)C3=C(SC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14Cl2N2O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.